Cas no 2228345-15-9 (2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid)

• Product Name: 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid
• CAS No: 2228345-15-9
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5796547
• PubChem ID: 165721868
• Update Time: 2025-06-09

2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid
• 2-(1-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}cyclopropyl)acetic acid
• 2228345-15-9
• EN300-1882167

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-8-4-5-11(10-16)15(6-7-15)9-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： AWLOHHSKXKHXIN-UHFFFAOYSA-N
• SMILES： OC(CC1(C2CN(C(=O)OC(C)(C)C)CCC2)CC1)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid

Research Brief on 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid (CAS: 2228345-15-9)

In recent years, the compound 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid (CAS: 2228345-15-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group and the cyclopropylacetic acid moiety make it a versatile intermediate for the synthesis of more complex pharmacologically active compounds.

Recent studies have focused on the synthetic pathways and optimization strategies for 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that improves the scalability and purity of the compound. The method involves a multi-step process starting from piperidin-3-yl derivatives, followed by cyclopropanation and subsequent Boc protection. This advancement addresses previous challenges related to low yields and impurities, making the compound more accessible for further research.

The pharmacological potential of 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid has also been investigated. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammation process. These findings highlight its potential as a scaffold for developing new anti-inflammatory agents.

In addition to its therapeutic potential, 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid has been utilized in proteomics research. A recent study demonstrated its application as a building block for the synthesis of activity-based probes (ABPs) targeting serine hydrolases. These probes are valuable tools for studying enzyme activity and identifying new drug targets. The compound's stability and reactivity make it an ideal candidate for such applications, further broadening its utility in chemical biology.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in drug discovery and chemical biology.

In conclusion, 2-(1-{1-(tert-butoxy)carbonylpiperidin-3-yl}cyclopropyl)acetic acid (CAS: 2228345-15-9) represents a valuable intermediate and scaffold in medicinal chemistry. Recent advancements in its synthesis and pharmacological evaluation underscore its potential in developing new therapeutic agents and research tools. Continued research and optimization will be crucial to unlocking its full potential in the field.